6-Chloro-2-fluoro-3-methoxybenzoyl chloride

• IUPAC Name: 6-chloro-2-fluoro-3-methoxybenzoyl chloride
• InChI: InChI=1S/C8H5Cl2FO2/c1-13-5-3-2-4(9)6(7(5)11)8(10)12/h2-3H,1H3
• InChI Key: MLQATAUZGNYEDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)Cl)C(=O)Cl)F
• Molecular Formula: C8H5Cl2FO2
• Molecular Weight: 223.02 g/mol

Description

6-Chloro-2-fluoro-3-methoxybenzoyl chloride is a chemical compound with the molecular formula C8H5Cl2FO2. It has a molecular weight of 223.03 and is typically in liquid form. The compound is characterized by its IUPAC name, 6-chloro-2-fluoro-3-methoxybenzoyl chloride.

Molecular Structure Analysis

The InChI code for 6-Chloro-2-fluoro-3-methoxybenzoyl chloride is 1S/C8H5Cl2FO2/c1-13-5-3-2-4(9)6(7(5)11)8(10)12/h2-3H,1H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

6-Chloro-2-fluoro-3-methoxybenzoyl chloride is a liquid. It has a molecular weight of 223.03.

Scientific Research Applications

Synthesis of Chemical Compounds

• 6-Chloro-2-fluoro-3-methoxybenzoyl chloride is a compound with potential for the synthesis of various other chemical compounds. For instance, one study focused on synthesizing 3-(2′-Chloro-6′-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride through a series of steps, starting from 2-chloro-6-fluorobenzaldehyde. This synthesis process involved oximation, chlorination, cyclization, hydrolysis, and acyl chlorination, indicating the compound's utility in complex chemical synthesis (Su Wei-ke, 2008).

Chemical Reactivity and Stability

• The compound's reactivity has been explored in various studies. For instance, one research investigated the correlation of the rates of solvolysis of 3,4,5-trimethoxy- and 2,4,6-trichlorobenzoyl chlorides. It highlighted the influence of substituent groups on the rate of solvolysis, providing insights into how the structure of compounds like 6-Chloro-2-fluoro-3-methoxybenzoyl chloride could affect their reactivity in solvolysis reactions (Kyoung-Ho Park & D. N. Kevill, 2011).
• Another study discussed the ortho effect in solvolyses of dichlorobenzoyl chlorides, examining how substituent groups in positions adjacent to the reaction center influence the reaction kinetics. This research could provide a framework for understanding how modifications to the benzoyl chloride structure, such as in 6-Chloro-2-fluoro-3-methoxybenzoyl chloride, might impact its behavior in solvolysis reactions (Kyoung-Ho Park & D. N. Kevill, 2012).

Structural Analysis and Properties

• The crystal structure of related compounds has been a subject of research, providing insights into the molecular geometry and potential reactivity. For instance, the crystal structure of 3-(2-Chloro-6-fluorophenyl)-2-(4-methoxyphenyl)-acrylonitrile was determined to understand the structural conformation and the olefinic bond geometry of the molecule. Such analyses are crucial for predicting the chemical behavior and potential applications of similar compounds (S. Naveen et al., 2006).

Development of Building Blocks

• The compound is also used in the development of key building blocks for larger molecular structures. For example, the Fries rearrangement was used for the scalable synthesis of fluoro building blocks like 3-fluoro-4-methoxybenzoyl chloride. Such building blocks are essential in synthesizing more complex molecules for various applications (S. Yerande et al., 2014).

Safety and Hazards

The compound is associated with certain hazards. It has been assigned the GHS05 pictogram, indicating that it is corrosive. The hazard statements include H314, which means it causes severe skin burns and eye damage. Precautionary statements include P310 (immediately call a poison center or doctor if you feel unwell), P260 (do not breathe dust/fume/gas/mist/vapors/spray), and P280 (wear protective gloves/protective clothing/eye protection/face protection).